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Compound of Interest

Compound Name: 2-(Pyrrolidin-1-yl)phenol

Cat. No.: B1302007

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
and disposal of 2-(Pyrrolidin-1-yl)phenol. The following procedures are designed to ensure a
safe laboratory environment and compliance with standard safety protocols.

Hazard Identification and Classification

2-(Pyrrolidin-1-yl)phenol is a chemical that requires careful handling due to its potential health
hazards. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals
provides the following classifications:

Acute toxicity, oral (Category 4): Harmful if swallowed[1].
o Skin corrosion/irritation (Category 2): Causes skin irritation[1].

o Specific target organ toxicity, single exposure (Category 3): May cause respiratory
irritation[1].

» Hazardous to the aquatic environment, long-term hazard (Category 3): Harmful to aquatic life
with long-lasting effects[1].

Signal Word: Warning[1][2]

Hazard Statements:
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e H302: Harmful if swallowed[1].

e H315: Causes skin irritation[1][2].

o H319: Causes serious eye irritation[2].

o H335: May cause respiratory irritation[1][2].

e H412: Harmful to aquatic life with long lasting effects[1].

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray[2][3].

e P270: Do not eat, drink or smoke when using this product[4].

e P273: Avoid release to the environment.

o P280: Wear protective gloves/protective clothing/eye protection/face protection[3][4].
e P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor[4].
e P302+P352: IF ON SKIN: Wash with plenty of water and soap|[3][4].

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing[2]
[31[4].

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing[2][3][4].

» P501: Dispose of contents/container to hazardous waste disposal[4].

Physical and Chemical Properties
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Property Value Reference
Molecular Formula C10H13NO [1112][5]
Molecular Weight 163.22 g/mol [1]

Cream to orange to red to
Appearance brown or pale pink to pink [5]

crystals, powder, or fused solid

Melting Point 108-112 °C [2]
Boiling Point (Predicted) 279.1 +23.0 °C [2]
Density (Predicted) 1.146 + 0.06 g/cm?3 [2]
pKa (Predicted) 10.30 £ 0.30 [2]
Water Solubility Insoluble in water [2]

Operational Plan: Handling Procedures

Adherence to the following step-by-step procedures is mandatory when handling 2-(Pyrrolidin-
1-yl)phenol to minimize exposure and ensure a safe working environment.

Engineering Controls

o Ventilation: Always handle 2-(Pyrrolidin-1-yl)phenol in a properly functioning chemical fume
hood to minimize inhalation of dust or vapors[6][7].

o Eye Wash and Safety Shower: Ensure that an ANSI-approved eyewash station and safety
shower are readily accessible within a 10-second travel time from the work area[7][8].

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical. The following table outlines the required PPE for
handling this compound.
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Body Part

Required PPE

Specifications and
Recommendations

Hands

Chemical-resistant gloves

For incidental contact, double-
layered nitrile gloves are
recommended. For direct
handling of larger quantities or
concentrated solutions, heavy-
duty gloves such as butyl
rubber or neoprene should be
worn[6][8][9]. Gloves should be
inspected for tears or
degradation before and during
use and changed

frequently[10].

Eyes/Face

Safety glasses with side

shields or chemical goggles

ANSI Z87.1-compliant eye
protection is mandatory[6]. A
face shield should be worn in
addition to goggles when there
is a significant splash
hazard[6][11].

Body

Laboratory coat and additional

protective clothing

A fully buttoned lab coat is
required[8]. For tasks with a
high potential for splashing, a
chemical-resistant apron made
of butyl rubber or neoprene
should be worn over the lab
coat[8][9]. Long pants and
closed-toe shoes are
mandatory[8][9].

Respiratory

Respirator (if necessary)

A respirator with an
appropriate filter (e.g., P-type
for particulates) may be
necessary if engineering
controls do not adequately

prevent exposure to dust or
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aerosols. The use of
respirators should be based on
a risk assessment and a formal
respiratory protection

program[10].

Experimental Workflow for Handling 2-(Pyrrolidin-1-
yl)phenol

The following diagram outlines the standard workflow for safely handling 2-(Pyrrolidin-1-

yl)phenol in a laboratory setting.
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Figure 1. Standard workflow for handling 2-(Pyrrolidin-1-yl)phenol.

Emergency Protocols

Immediate and appropriate response to an exposure is critical.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b1302007?utm_src=pdf-body-img
https://www.benchchem.com/product/b1302007?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Skin Contact

Immediately remove all contaminated clothing, including leather items like belts and
watchbands[9][12].

Quickly wipe off excess chemical with a dry cloth.
Wash the affected area with copious amounts of soap and water for at least 15 minutes[7].

For phenol-type compounds, it is highly recommended to have a first aid kit containing
polyethylene glycol 300 or 400 (PEG-300 or PEG-400)[9][12]. If available, gently wipe the
affected area repeatedly with gauze soaked in PEG-300 or PEG-400[9][12].

Seek immediate medical attention[9].

Eye Contact

Immediately flush the eyes with a gentle but steady stream of water for at least 15-20
minutes at an eyewash station, holding the eyelids open[7][11].

Remove contact lenses if present and easy to do so[2][4].

Seek immediate medical attention[7].

Inhalation

Move the affected person to fresh air immediately[2][3].

If breathing is difficult, administer oxygen. If breathing has stopped, perform artificial
respiration.

Seek immediate medical attention.

Ingestion

Do NOT induce vomiting[4].

Rinse the mouth with water[4].
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e Never give anything by mouth to an unconscious person.
e Seek immediate medical attention[4].

Spills

o Small Spills:

Alert others in the area.

[¢]

o

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, dry
sand, or earth[13].

Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal[3][14].

[¢]

o

Decontaminate the spill area with soap and water[6].

e Large Spills:

(¢]

Evacuate the laboratory immediately and alert others.

[¢]

Close the laboratory doors and prevent entry.

[e]

Contact your institution's emergency response team or local fire department.

[e]

Provide them with the Safety Data Sheet and any other relevant information.

Disposal Plan

All waste containing 2-(Pyrrolidin-1-yl)phenol must be treated as hazardous waste and
disposed of according to institutional, local, state, and federal regulations.

Waste Segregation and Collection

e Solid Waste: Collect solid 2-(Pyrrolidin-1-yl)phenol, contaminated materials (e.g., paper
towels, gloves, absorbent pads), and empty containers in a designated, clearly labeled, and
sealed container for hazardous solid waste[13][14]. The container should be made of a
compatible material and kept closed when not in use[14].
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e Liquid Waste: Collect solutions containing 2-(Pyrrolidin-1-yl)phenol in a designated, leak-
proof, and clearly labeled container for hazardous liquid waste[13][14]. Ensure the container
is compatible with the solvent used.

Labeling and Storage

» All waste containers must be labeled with the words "HAZARDOUS WASTE" and a clear
description of the contents, including the full chemical name and approximate
concentrations[14].

» Store waste containers in a designated, well-ventilated secondary containment area away
from incompatible materials[6][7].

Disposal Procedure

» Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor for pickup and disposal of the waste[14].

e Do not dispose of 2-(Pyrrolidin-1-yl)phenol down the drain or in regular trash[3].

This comprehensive guide is intended to provide essential information for the safe handling of
2-(Pyrrolidin-1-yl)phenol. Always consult the specific Safety Data Sheet (SDS) for the
material you are using and your institution's safety protocols before beginning any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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